Sucrosofate ammonium

• IUPAC Name: octaazanium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• InChI: InChI=1S/C12H22O35S8.8H3N/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;;;;;;;;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);8*1H3/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;;;;;;;/m1......../s1
• InChI Key: LQOAWDYRUPQHRM-QRDGSJRXSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]
• Molecular Formula: C12H46N8O35S8
• Molecular Weight: 1119.1 g/mol
• CAS RN: 74135-13-0

Description

Synthesis Analysis

Synthesis methods for related compounds involve the reaction of specific precursors in controlled conditions. For instance, the synthesis of complex peroxyuranates, which might share some synthesis parallels with sucrosofate ammonium, involves treating aqueous solutions of metal nitrates with alkali or ammonium hydroxide, followed by reaction with hydrogen peroxide and sulfuric or oxalic acid at a maintained pH. This process results in yellow microcrystalline compounds (Bhattacharjee, Chaudhuri, & Purkayastha, 1986). Similar methodologies could potentially be applied or adapted for the synthesis of sucrosofate ammonium.

Molecular Structure Analysis

The molecular structure of compounds is often elucidated using techniques like IR and Raman spectroscopy, which provide information on bonding and functional groups. For example, in peroxyuranates, spectroscopic analysis suggests specific bonding configurations between oxygen, sulfur, and central metal ions, indicating a bridging and monodentate manner for sulfate ions and bidentate chelation for oxalate ions (Bhattacharjee, Chaudhuri, & Purkayastha, 1986). Similar structural analyses could reveal the arrangement of functional groups within sucrosofate ammonium.

Chemical Reactions and Properties

Chemical properties are influenced by the molecular structure and can be studied through various reactions and analytical methods. For instance, the stability, reactivity with other chemicals, and decomposition pathways offer insights into a compound's behavior under different conditions. The study on peroxyuranates mentions their stability up to certain temperatures and reactions with ethanol for precipitation, suggesting a pathway for understanding the reactivity of similar compounds (Bhattacharjee, Chaudhuri, & Purkayastha, 1986).

Physical Properties Analysis

Physical properties, including solubility, crystallinity, and thermal stability, are crucial for understanding how a compound behaves in different environments. The described peroxyuranates exhibit specific solubility behaviors and thermal stability, providing a comparative basis for sucrosofate ammonium (Bhattacharjee, Chaudhuri, & Purkayastha, 1986).

Scientific Research Applications

Dermatotoxic Potential in Wound-Healing

Sucrosofate ammonium, specifically in the form of potassium sucrose octasulfate, has been researched for its dermatotoxic potential as a wound-healing agent. A study on healthy adult volunteers using various concentrations of sucrosofate potassium under occlusive patches found that it was mildly irritating but did not significantly increase irritation or cause sensitization compared to a placebo (Sharolyn, Michael, & Robert, 1991).

Suppression of Sucrose Dust Deflagration

Research involving ammonium polyphosphate (APP) to suppress sucrose dust deflagration found that APP reduces deflagration flame brightness and ignition delay time in sucrose. This study provides insights into preventing and suppressing dust waste deflagration in the sugar industry, highlighting a potential application of sucrosofate ammonium in industrial safety (Huang et al., 2020).

Synthesis of Nanofibrillated Cellulose

Ammonium persulfate, a related compound, has been used to synthesize nanocellulose, a crucial material in various scientific applications. This process involves oxidation combined with ultrasonic and mechanical treatment, resulting in cellulose nanofibrils with specific characteristics valuable in material science and engineering (Filipova, Fridrihsone, Cabulis, & Be̅rziņš, 2018).

Electrosynthesis of Ammonium Persulfate

The electrosynthesis of ammonium persulfate from ammonium sulfate in an electrolytic flow cell has been investigated, demonstrating its potential for green and efficient synthesis. This research provides insights into the sustainable production of ammonium persulfate, a compound closely related to sucrosofate ammonium (Zhu, Hii, & Hellgardt, 2016).

Sucrose Ester Based Cationic Liposomes for Gene Delivery

Sucrose esters have been incorporated into liposomes for gene delivery, demonstrating the potential of sucrose-based compounds in biotechnology and medical research. These liposomes showed higher transfection and lower cytotoxicity, suggesting the utility of sucrose derivatives like sucrosofate ammonium in gene therapy applications (Zhao et al., 2016).

Future Directions

Sucrosofate ammonium has been used to encapsulate some anticancer drugs in liposomes, allowing for highly active formulations against solid tumors and immunotargeting to cancer-overexpressing cell surface receptors. This suggests potential future directions in cancer treatment.

Mechanism of Action

Target of Action

Sucrosofate ammonium primarily targets the Fibroblast Growth Factor Receptor 2 (FGFR2) and Fibroblast Growth Factor 1 (FGF1) in humans . FGFR2 and FGF1 play crucial roles in cell proliferation, differentiation, and migration, making them important targets for therapeutic interventions .

Mode of Action

It is known to act as a ligand for fgfr2 . By binding to these receptors, Sucrosofate ammonium can influence cellular processes regulated by these growth factors .

Biochemical Pathways

Given its interaction with fgfr2 and fgf1, it is likely to influence pathways related to cell growth and differentiation .

Result of Action

The molecular and cellular effects of Sucrosofate ammonium’s action are likely to be related to its influence on FGFR2 and FGF1 activity. By acting as a ligand for these receptors, Sucrosofate ammonium may affect cell proliferation, differentiation, and migration .